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Compound of Interest

Compound Name: BG11

Cat. No.: B15580790

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed, step-by-step protocol for the preparation of BG11
medium, a widely used growth medium for the cultivation of cyanobacteria and other algae.

The following sections outline the necessary stock solutions, preparation of the final medium,

and sterilization procedures.

Introduction
BG11 medium is a buffered, broad-spectrum medium suitable for maintaining and growing a

diverse range of freshwater cyanobacteria.[1] Its defined composition of macronutrients,

micronutrients, and trace metals supports robust photoautotrophic growth.[1] Accurate

preparation of this medium is critical for reproducible experimental results in research and

development, including applications in biofuel research, drug discovery, and toxicology studies.

Materials and Reagents
Ensure all chemicals are of analytical grade or higher. Deionized (DI) or distilled water should

be used for the preparation of all solutions.
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Experimental Protocols
The preparation of BG11 medium involves the creation of several stock solutions, which are

then combined to create the final working medium. This approach prevents the precipitation of

salts and allows for easier and more consistent preparation.

Preparation of Stock Solutions
It is recommended to prepare concentrated stock solutions of the different components and

store them appropriately.[2] When preparing stock solutions, dissolve each constituent

completely before adding the next.[2]

Table 1: Macronutrient and Chelator Stock Solutions
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Stock Solution Chemical Formula
Concentration
(g/L)

Storage

1. Sodium Nitrate Sodium Nitrate NaNO₃ 150 Refrigerator

2. Dipotassium

Phosphate

Dipotassium

Hydrogen

Phosphate

K₂HPO₄ 40 Refrigerator

3. Magnesium

Sulfate

Magnesium

Sulfate

Heptahydrate

MgSO₄·7H₂O 75 Refrigerator

4. Calcium

Chloride

Calcium Chloride

Dihydrate
CaCl₂·2H₂O 36 Refrigerator

5. Citric Acid Citric Acid C₆H₈O₇ 6 Refrigerator

6. Ferric

Ammonium

Citrate

Ferric

Ammonium

Citrate

C₆H₁₁FeNO₇ 6

Refrigerator,

protected from

light

7. EDTA

(Disodium salt)

Ethylenediaminet

etraacetic acid

disodium salt

dihydrate

C₁₀H₁₄N₂Na₂O₈·

2H₂O
1 Refrigerator

8. Sodium

Carbonate

Sodium

Carbonate
Na₂CO₃ 20 Refrigerator

Protocol for Stock Solution Preparation:

For each stock solution, weigh the indicated amount of the chemical.

Dissolve the chemical in approximately 800 mL of deionized water in a 1 L volumetric flask.

Once fully dissolved, bring the final volume to 1 L with deionized water.

Store each stock solution in a clearly labeled, sterile container in the refrigerator. The Ferric

Ammonium Citrate solution should be stored in a dark bottle.[2]
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Preparation of Trace Metal Stock Solution
A combined trace metal solution is used to provide essential micronutrients.

Table 2: BG11 Trace Metal Solution Composition

Chemical Formula Concentration (g/L)

Boric Acid H₃BO₃ 2.86

Manganese(II) Chloride

Tetrahydrate
MnCl₂·4H₂O 1.81

Zinc Sulfate Heptahydrate ZnSO₄·7H₂O 0.222

Sodium Molybdate Dihydrate Na₂MoO₄·2H₂O 0.39

Copper(II) Sulfate

Pentahydrate
CuSO₄·5H₂O 0.079

Cobalt(II) Nitrate Hexahydrate Co(NO₃)₂·6H₂O 0.0494

Protocol for Trace Metal Stock Solution Preparation:

Add each of the constituents separately to approximately 800 mL of deionized water,

ensuring each is fully dissolved before adding the next.[2]

Once all components are dissolved, bring the final volume to 1 L with deionized water.

Store the trace metal solution in a sterile container in the refrigerator.

Preparation of Final BG11 Medium (1 Liter)
The final medium is prepared by diluting the stock solutions.

Table 3: Final BG11 Medium Composition
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Stock Solution
Volume to add per 1 L of
final medium

Final Concentration

1. Sodium Nitrate 10 mL 1.5 g/L

2. Dipotassium Phosphate 1 mL 0.04 g/L

3. Magnesium Sulfate 1 mL 0.075 g/L

4. Calcium Chloride 1 mL 0.036 g/L

5. Citric Acid 1 mL 0.006 g/L

6. Ferric Ammonium Citrate 1 mL 0.006 g/L

7. EDTA (Disodium salt) 1 mL 0.001 g/L

8. Sodium Carbonate 1 mL 0.02 g/L

Trace Metal Solution 1 mL -

Protocol for Final BG11 Medium Preparation:

Start with approximately 950 mL of deionized water in a 1 L flask or beaker.

While stirring, add the specified volume of each stock solution in the order listed in Table 3.

[3] It is crucial to add the components in the correct order to prevent precipitation.

Bring the final volume to 1 L with deionized water.

Adjust the pH of the medium to 7.1-7.4 using 1 M HCl or 1 M NaOH as needed.[2][4]

Dispense the medium into appropriate culture vessels (e.g., flasks, tubes).

Sterilize the medium by autoclaving at 121°C (15 psi) for 15-20 minutes.[1][2]

Allow the medium to cool to room temperature before use.

For the preparation of solid BG11 medium, add 10-15 g of agar per liter of medium before

autoclaving.[3]
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Workflow and Diagrams
The following diagram illustrates the workflow for preparing BG11 medium.

Stock Solution Preparation

Final Medium Preparation

Weigh Macronutrient
& Chelator Chemicals

Dissolve in DI Water
(Bring to 1L)

Store Stock Solutions
(Refrigerator)

Add Stock Solutions
in Specified Order

Weigh Trace
Metal Chemicals

Dissolve Sequentially
in DI Water (Bring to 1L)

Store Trace Metal Solution
(Refrigerator)

Start with ~950mL
DI Water

Bring to 1L with
DI Water Adjust pH to 7.1-7.4 Dispense into

Culture Vessels
Sterilize by Autoclaving

(121°C, 15-20 min)
Cool to Room
Temperature BG11 Medium Ready for Use

Click to download full resolution via product page

BG11 Medium Preparation Workflow

Quality Control
Visually inspect the final sterilized medium for any signs of precipitation.

Confirm the final pH of the medium after cooling.

For critical applications, it is advisable to test each new batch of medium with a reference

culture to ensure it supports normal growth.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling chemicals.

Use a fume hood when weighing powdered chemicals to avoid inhalation.
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Exercise caution when operating the autoclave.

By following these detailed protocols, researchers can consistently prepare high-quality BG11
medium for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. himedialabs.com [himedialabs.com]

2. research.csiro.au [research.csiro.au]

3. web.biosci.utexas.edu [web.biosci.utexas.edu]

4. ccap.ac.uk [ccap.ac.uk]

To cite this document: BenchChem. [Application Notes and Protocols for BG11 Medium
Preparation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580790/docs#application-notes-and-protocols-for-
bg11-medium-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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